Cas no 1249407-34-8 (2-[(3,4-Dichloro-benzyl)-methyl-amino]-ethanol)

• Product Name: 2-[(3,4-Dichloro-benzyl)-methyl-amino]-ethanol
• CAS No: 1249407-34-8
• MF: C₁₀H₁₃Cl₂NO
• MW: 234.122320890427
• CID: 2161345
• Update Time: 2025-10-28

2-[(3,4-Dichloro-benzyl)-methyl-amino]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(3,4-Dichloro-benzyl)-methyl-amino]-ethanol
• 2-((3,4-Dichlorobenzyl)(methyl)amino)ethanol
• AM91347
• 2-[(3,4-Dichlorobenzyl)methylamino]ethanol

• Inchi： 1S/C10H13Cl2NO/c1-13(4-5-14)7-8-2-3-9(11)10(12)6-8/h2-3,6,14H,4-5,7H2,1H3
• InChI Key： UPTZXWDOZCFQJA-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN(C)CCO)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 168
• Topological Polar Surface Area: 23.5

Additional information on 2-[(3,4-Dichloro-benzyl)-methyl-amino]-ethanol

Comprehensive Overview of 2-[(3,4-Dichloro-benzyl)-methyl-amino]-ethanol (CAS No. 1249407-34-8)

2-[(3,4-Dichloro-benzyl)-methyl-amino]-ethanol (CAS No. 1249407-34-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, characterized by its dichlorobenzyl and ethanolamine moieties, is often explored for its role in drug discovery, particularly in the development of bioactive molecules. Researchers are increasingly interested in its structure-activity relationship (SAR), which makes it a valuable candidate for modulating biological targets.

In recent years, the demand for high-purity intermediates like 2-[(3,4-Dichloro-benzyl)-methyl-amino]-ethanol has surged, driven by advancements in medicinal chemistry and bioconjugation techniques. Its CAS No. 1249407-34-8 is frequently searched in academic and industrial databases, reflecting its relevance in small-molecule therapeutics. The compound’s synthons are also studied for their utility in creating tailored pharmaceuticals, aligning with trends in personalized medicine.

One of the key areas of interest is the compound’s potential as a building block for neuromodulators or enzyme inhibitors. Its dichlorophenyl group is known to enhance lipophilicity, a critical factor in drug permeability and blood-brain barrier (BBB) penetration. This property has led to investigations into its use for CNS-targeted therapies, a hot topic in neurodegenerative disease research.

From a synthetic perspective, 2-[(3,4-Dichloro-benzyl)-methyl-amino]-ethanol is often synthesized via reductive amination or N-alkylation reactions. Its ethanolamine segment allows for further functionalization, making it a versatile intermediate in combinatorial chemistry. Laboratories focusing on high-throughput screening (HTS) frequently include this compound in their libraries due to its scaffold diversity.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring solvent-free synthesis methods to produce 2-[(3,4-Dichloro-benzyl)-methyl-amino]-ethanol with minimal waste, addressing the growing emphasis on sustainable chemical processes. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In analytical chemistry, CAS No. 1249407-34-8 is often characterized using HPLC, NMR, and mass spectrometry to ensure purity and structural integrity. Quality control protocols for this compound are stringent, given its potential use in GMP-compliant applications. The rise of AI-driven drug design has further amplified interest in such compounds, as they serve as inputs for machine learning models predicting bioactivity.

To summarize, 2-[(3,4-Dichloro-benzyl)-methyl-amino]-ethanol (CAS No. 1249407-34-8) is a multifaceted compound with broad applicability in pharmaceutical R&D, material science, and catalysis. Its keyword-rich profile—spanning dichlorobenzyl derivatives, ethanolamine analogs, and drug intermediates—ensures its prominence in both literature and commercial catalogs. As science advances, this compound is poised to play a pivotal role in addressing 21st-century health and sustainability challenges.